Cas no 1188477-81-7 (1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1188477-81-7
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD21604764
• CID: 1034537
• PubChem ID: 71301986
• Update Time: 2025-06-08

1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanol
• 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CS-0192659
• 1188477-81-7
• DB-311141
• 2-bromo-5-(2,2,2-trifluoro-1-hydroxyethyl)pyridine
• AKOS016014678
• DTXSID10744488
• AC3145
• SCHEMBL2422313
• A1-20083
• J-503453
• EN300-213873
• SY235498
• 1-[6-Bromo-3-pyridyl]-2,2,2-trifluoroethanol
• MFCD21604764

• MDL： MFCD21604764
• Inchi： 1S/C7H5BrF3NO/c8-5-2-1-4(3-12-5)6(13)7(9,10)11/h1-3,6,13H
• InChI Key： SCJWPNCLZBUMRD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol

1-(6-Bromopyridin-3-yl)-2,2,2-Trifluoroethan-1-ol (CAS No. 1188477-81-7)

1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol, also known by its CAS registry number CAS No. 1188477-81-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a bromine substituent at the 6-position and a trifluoroethanol group attached at the 3-position. The presence of both halogen atoms (bromine and fluorine) and the hydroxyl group introduces interesting electronic and steric effects, making this compound a valuable subject for research in organic chemistry, pharmacology, and materials science.

The synthesis of 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of bromine on the pyridine ring with a trifluoroethanol group. This reaction requires careful control of reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the scalability of this process.

One of the most promising applications of this compound lies in its potential use as a building block for drug discovery. The pyridine ring is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The trifluoroethanol group further enhances the compound's bioavailability and stability in physiological conditions. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

In addition to its pharmaceutical applications, 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can improve their electrical conductivity without compromising mechanical properties.

The environmental impact of this compound is another area of active research. Given its fluorinated structure, there are concerns about its persistence in the environment and potential toxicity to aquatic life. However, preliminary studies suggest that under certain conditions, it can undergo biodegradation through enzymatic pathways. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1 ol (CAS No. 1188477 81 7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.